Lycopsamine

Chinese Name

石松胺

English Name

Lycopsamine

标识符

CAS No.

10285-07-1

Molecular Formula

C15H25NO5

Molecular Weight

299.3670

Compound details reference Kuujia Chemical Encyclopedia: 10285-07-1

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

37%

29/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled29

druglikeness.missing49

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

303.3600

druglikeness.valid

TPSA

92.6800

druglikeness.valid

pKa_acidic

pKa_basic

8.7000

druglikeness.valid

LogP

0.1900

druglikeness.valid

LogD

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

High

druglikeness.valid

corneal_permeability

HIA

High

druglikeness.valid

bioavailability

PPB

tissue_distribution

Widespread

druglikeness.valid

blood_brain_barrier

Yes

druglikeness.valid

placental_barrier

Yes

druglikeness.valid

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

CYP1A2_inhibitor

CYP2C9_substrate

CYP2C9_inhibitor

CYP2C19_substrate

CYP2C19_inhibitor

CYP2D6_substrate

CYP2D6_inhibitor

CYP3A4_substrate

CYP3A4_inhibitor

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

Positive

druglikeness.valid

micronucleus_test

Positive

druglikeness.valid

chromosomal_aberration

Yes

druglikeness.valid

DNA_damage

Yes

druglikeness.valid

carcinogenicity

Yes

druglikeness.valid

LD50_oral

LD50_iv

hepatotoxicity

Yes

druglikeness.valid

cardiotoxicity

nephrotoxicity

Unknown

druglikeness.valid

neurotoxicity

Unknown

druglikeness.valid

hERG_inhibition

druglikeness.valid

Pgp_substrate

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

Yes

druglikeness.valid

QT_prolongation

druglikeness.valid

skin_sensitization

respiratory_toxicity

Unknown

druglikeness.valid

reproductive_toxicity

Yes

druglikeness.valid

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

druglikeness.valid

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

炎症性肠病

Inflammatory Bowel Disease

Corresponding Targets:

AMPK (PRKAA1)NOTCH1 (NOTCH1)[object (N/A)

肝纤维化

Liver fibrosis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)[object (N/A)

神经退行性疾病

Neurodegenerative disease

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)ABCA1 (ABCA1)

糖尿病性肾病

Diabetic Nephropathy

Corresponding Targets:

AMPK (PRKAA1)PRKCA (PRKCA)ALOX5 (ALOX5)

癌症（肝癌）

Hepatocellular Carcinoma

Corresponding Targets:

BCL2 (BCL2)STAT3 (STAT3)MAPK1 (MAPK1)

Plant Sources

伸筋草

Lycopodium clavatum

Lycopsamine

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Lycopsamine

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.71%5/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution50%3/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A40%0/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration100%5/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity57%4/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.0%0/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski31%5/16 druglikeness.fields

Risk Assessment

相关化合物